Cas no 2228556-74-7 (2-azido-2-(4-bromo-5-chlorothiophen-2-yl)ethan-1-ol)

• Product Name: 2-azido-2-(4-bromo-5-chlorothiophen-2-yl)ethan-1-ol
• CAS No: 2228556-74-7
• MF: C₆H₅BrClN₃OS
• MW: 282.545397520065
• CID: 5902408
• PubChem ID: 165713602
• Update Time: 2025-10-29

2-azido-2-(4-bromo-5-chlorothiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(4-bromo-5-chlorothiophen-2-yl)ethan-1-ol
• EN300-1920763
• 2228556-74-7

• Inchi： 1S/C6H5BrClN3OS/c7-3-1-5(13-6(3)8)4(2-12)10-11-9/h1,4,12H,2H2
• InChI Key： BHLFUTHFBNNAEW-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)C(CO)N=[N+]=[N-])Cl

Computed Properties

• Exact Mass: 280.90252g/mol
• Monoisotopic Mass: 280.90252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.8Ų

Additional information on 2-azido-2-(4-bromo-5-chlorothiophen-2-yl)ethan-1-ol

Comprehensive Guide to 2-Azido-2-(4-Bromo-5-Chlorothiophen-2-yl)Ethan-1-ol (CAS No. 2228556-74-7)

2-Azido-2-(4-bromo-5-chlorothiophen-2-yl)ethan-1-ol (CAS No. 2228556-74-7) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic biology. This compound, characterized by its unique thiophene backbone and azido functional group, serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industries are increasingly interested in its potential applications, particularly in the development of novel pharmaceuticals and advanced materials.

The molecular structure of 2-azido-2-(4-bromo-5-chlorothiophen-2-yl)ethan-1-ol features a thiophene ring substituted with bromo and chloro groups, along with an azido and a hydroxyl group. This combination of functional groups makes it a valuable building block for click chemistry reactions, which are widely used in drug discovery and bioconjugation. The compound’s CAS number, 2228556-74-7, is essential for accurate identification in chemical databases and regulatory documentation.

One of the most compelling aspects of 2-azido-2-(4-bromo-5-chlorothiophen-2-yl)ethan-1-ol is its role in the synthesis of heterocyclic compounds, which are pivotal in modern drug development. The azido group enables efficient cycloaddition reactions, such as the Huisgen reaction, facilitating the creation of triazole derivatives with potential therapeutic benefits. This aligns with the growing demand for innovative treatments in areas like oncology, infectious diseases, and neurodegenerative disorders.

In addition to its pharmaceutical applications, 2-azido-2-(4-bromo-5-chlorothiophen-2-yl)ethan-1-ol is also explored in material science. Its ability to participate in polymerization and cross-linking reactions makes it a candidate for designing smart materials, such as self-healing polymers and conductive films. These advancements are particularly relevant in the context of sustainable technologies and the push for eco-friendly materials.

The synthesis of 2-azido-2-(4-bromo-5-chlorothiophen-2-yl)ethan-1-ol typically involves multi-step organic reactions, including halogenation and azidation. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact downstream applications. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound.

From a commercial perspective, the demand for 2-azido-2-(4-bromo-5-chlorothiophen-2-yl)ethan-1-ol is expected to rise, driven by its utility in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions, pharmaceutical companies, and research laboratories. Its CAS number, 2228556-74-7, is a critical identifier for procurement and regulatory compliance.

Safety and handling of 2-azido-2-(4-bromo-5-chlorothiophen-2-yl)ethan-1-ol require adherence to standard laboratory protocols. While not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines.

In conclusion, 2-azido-2-(4-bromo-5-chlorothiophen-2-yl)ethan-1-ol (CAS No. 2228556-74-7) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications in drug discovery, materials science, and synthetic biology underscore its importance in contemporary research. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping the future of functional materials and therapeutic agents.